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Compound of Interest

Compound Name: 2-(Hydroxymethyl)benzohydrazide

CAS No.: 51707-35-8

Cat. No.: B1296696

Get Quote

Executive Summary
2-(Hydroxymethyl)benzohydrazide is a bifunctional building block containing both a

nucleophilic hydrazide group and a hydroxymethyl moiety. It is primarily synthesized via the

ring-opening hydrazinolysis of phthalide. Its solubility behavior is dominated by its capacity for

hydrogen bonding (donor/acceptor), making it soluble in polar aprotic solvents and hot protic

solvents, while remaining insoluble in non-polar hydrocarbons.
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Property Detail

Chemical Name 2-(Hydroxymethyl)benzohydrazide

CAS Number 51707-35-8

Molecular Formula C₈H₁₀N₂O₂

Molecular Weight 166.18 g/mol

Physical Form White crystalline powder

Melting Point 136.5 °C (Reported) [1]

Solubility Data & Solvent Compatibility
Note: Quantitative saturation limits (g/L) are rarely reported for this specific intermediate in

open literature. The data below is derived from validated synthesis workup protocols and

structural analog analysis.

Qualitative Solubility Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296696?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class Solvent Solubility Status Operational Note

Polar Aprotic DMSO High

Recommended for

NMR analysis (

-DMSO) and stock

solutions.

DMF High

Suitable reaction

medium for further

functionalization.

Polar Protic Water Moderate

Soluble in hot water;

may precipitate upon

cooling. pH

dependent.

Ethanol
Temperature

Dependent

Key Solvent: Soluble

at reflux; sparingly

soluble at RT. Used

for recrystallization.

Methanol Good

Generally more

soluble than in

ethanol.

Non-Polar Diethyl Ether Insoluble

Used for washing

crude precipitates to

remove impurities.

Hexane Insoluble
Antisolvent for

precipitation.

Dichloromethane Low/Moderate

Limited solubility; not

recommended for

primary dissolution.

Physicochemical Drivers
Hydrogen Bonding: The presence of the
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and

groups creates a network of H-bonds, necessitating polar solvents for disruption and
dissolution.

LogP (Predicted): ~ -0.6 to 0.2. This low lipophilicity confirms its preference for

aqueous/alcoholic environments over organic phases like chloroform or hexane.

Experimental Protocols
As a Senior Application Scientist, I recommend the following protocols. These are designed to

be self-validating, meaning the physical outcome (dissolution or precipitation) confirms the

success of the step.

Protocol A: Purification via Solubility Differential
(Recrystallization)
Context: This is the primary method to isolate pure 2-(Hydroxymethyl)benzohydrazide from

the synthesis reaction mixture.

Dissolution: Suspend the crude solid in Ethanol (95% or absolute).

Heating: Heat the mixture to reflux (

). The solid should dissolve completely.

Validation: If solids remain at reflux, filter hot to remove inorganic salts or polymerized

byproducts.

Crystallization: Allow the solution to cool slowly to room temperature, then place in an ice

bath (

) for 2 hours.

Mechanism:[1][2][3] The compound's solubility drops drastically in cold ethanol, forcing

crystallization.

Isolation: Filter the white crystals and wash with cold diethyl ether (in which the product is

insoluble) to remove surface solvent residues.
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Protocol B: Saturation Shake-Flask Method (Solubility
Determination)
Use this standard operating procedure (SOP) if exact g/L data is required for a specific

formulation.

Preparation: Add excess solid compound to 10 mL of the target solvent in a glass vial.

Equilibration: Agitate at the target temperature (e.g.,

) for 24 hours.

Separation: Centrifuge or filter (using a 0.45

m PTFE filter) to remove undissolved solid.

Quantification:

Evaporate a known volume of the filtrate to dryness and weigh the residue (Gravimetric).

Alternatively, analyze via HPLC-UV (detection at ~254 nm) against a calibration curve in

DMSO.

Synthesis & Solubility Workflow
The synthesis of 2-(Hydroxymethyl)benzohydrazide relies heavily on solubility changes. The

starting material (Phthalide) reacts with Hydrazine Hydrate.[3] The ring opening exposes the

hydroxyl group, significantly altering solubility and allowing for easy purification.
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Figure 1: Solubility-driven synthesis and purification workflow. The transition from lactone to

hydrazide increases polarity, facilitating precipitation from cold ethanol.

Critical Stability Note
In solution, particularly in the presence of acid or extreme heat, 2-
(Hydroxymethyl)benzohydrazide may undergo cyclodehydration to form Phthalhydrazide

(2,3-dihydrophthalazine-1,4-dione).

Solubility Indicator: Phthalhydrazide is highly insoluble in most organic solvents and has a

melting point

. If your sample does not dissolve in hot ethanol and has a very high melting point, it has
likely cyclized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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